3-methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• SMILES: CC1CCC(C1)NCC2=CC=CC(=C2)C
• InChI: InChI=1S/C14H21N/c1-11-4-3-5-13(8-11)10-15-14-7-6-12(2)9-14/h3-5,8,12,14-15H,6-7,9-10H2,1-2H3
• InChIKey: IQHXHEJJPGJBMO-UHFFFAOYSA-N

3-Methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine: A meta‑Substituted Cyclopentyl‑Benzylamine Building Block for Medicinal Chemistry Procurement

3-Methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine (CAS 1343509‑02‑3) is a synthetic secondary amine that combines a 3‑methylcyclopentane core with a 3‑methylbenzyl substituent on the nitrogen . The compound possesses the molecular formula C₁₄H₂₁N, a molecular weight of 203.32 g·mol⁻¹, a calculated LogP of 3.27, and a boiling point of 299.4 ± 9.0 °C at 760 mmHg . It is typically supplied as a research‑grade building block with a minimum purity of 95% .

1 Medicinal chemistry building block with cyclopentyl-benzylamine scaffold for SAR exploration

2 Measurably higher lipophilicity profile than des-methyl analogs, supporting CNS-focused library design

3 Research-grade purity suitable for parallel synthesis and diversification at secondary amine

Why 3-Methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine Cannot Be Simply Replaced by Its Closest Analogs

Despite sharing the same cyclopentyl‑benzylamine scaffold, subtle alterations in methyl‑group placement or benzyl‑ring substitution generate measurable differences in lipophilicity, steric profile, and intermolecular interaction potential that preclude one‑to‑one substitution in structure‑activity relationship (SAR) campaigns. The presence of the 3‑methyl group on the cyclopentane ring increases the molecular weight by ~7.4% relative to the des‑methyl analog (203.32 vs. 189.30 g·mol⁻¹) and elevates the LogP by 0.25 to 0.31 log units compared with the N‑benzyl and N‑(3‑methylbenzyl)‑des‑methyl counterparts . These physicochemical shifts can alter membrane permeability, metabolic stability, and target‑binding kinetics, making the compound a distinct chemical entity rather than a generic substitute .

! Des-methyl analog (CAS 827328-77-8) may not replicate target lipophilicity; LogP shift could alter membrane permeability

! ortho- or para-methyl benzyl isomers share identical MW but may present different receptor-binding geometry

! Unsubstituted cyclopentane analog may lack steric influence on conformational flexibility relevant for target fit

How 3-Methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine Differentiates from Its Closest Analogs: A Quantitative Evidence Summary

Elevated Lipophilicity (LogP 3.27) versus the Des‑Methyl and N‑Benzyl Analogs

The target compound exhibits a computed LogP of 3.27, which is 0.25 log units higher than that of the closest des‑methyl comparator N‑(3‑methylbenzyl)cyclopentanamine (LogP 3.03) and 0.31 log units higher than the N‑benzyl analog (LogP 2.96) when all values are sourced from the same computational methodology . This increase in lipophilicity is quantitatively consistent with the addition of a single methyl group on the cyclopentane scaffold.

Lipophilicity

Cross-study comparable

Target LogP 3.27 vs. des-methyl analog LogP 3.03 vs. N-benzyl analog LogP 2.96 ΔLogP +0.25 / +0.31

May support selection for enhanced passive permeability in CNS research models

Computed by same vendor method; in-vitro validation recommended

Evidence Dimension	Octanol‑water partition coefficient (LogP, calculated by the same vendor method)
Target Compound Data	LogP 3.27322
Comparator Or Baseline	N‑(3‑Methylbenzyl)cyclopentanamine (CAS 827328‑77‑8): LogP 3.02722; N‑Benzyl‑3‑methylcyclopentan‑1‑amine (CAS 74088‑74‑7): LogP 2.9648
Quantified Difference	ΔLogP = +0.25 (vs. CAS 827328‑77‑8); ΔLogP = +0.31 (vs. CAS 74088‑74‑7)
Conditions	Calculated LogP values from the Leyan chemical database; method consistent across all three compounds .

Why This Matters

Higher LogP correlates with increased membrane permeability and potentially altered pharmacokinetic distribution, making the target compound a preferred choice when enhanced hydrophobic character or blood‑brain barrier penetration is required in a lead‑optimization program.

Increased Molecular Weight and Carbon Count Relative to the Des‑Methyl Cyclopentane Scaffold

The target compound has a molecular weight of 203.32 g·mol⁻¹, which is 14.02 g·mol⁻¹ heavier than the des‑methyl analog N‑(3‑methylbenzyl)cyclopentanamine (189.30 g·mol⁻¹) due to the additional methyl substituent on the cyclopentane ring . The molecular formula expands from C₁₃H₁₉N to C₁₄H₂₁N, representing the addition of one carbon and two hydrogen atoms.

Molecular weight

Head-to-head

203.32 g·mol⁻¹ +14.02 g·mol⁻¹ (+7.4%) vs des-methyl analog

Supports fragment growth with measurable mass increment

Relevant for lead optimization and ligand efficiency calculations

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 203.32 g·mol⁻¹; C₁₄H₂₁N
Comparator Or Baseline	N‑(3‑Methylbenzyl)cyclopentanamine (CAS 827328‑77‑8): MW 189.30 g·mol⁻¹; C₁₃H₁₉N
Quantified Difference	ΔMW = +14.02 g·mol⁻¹ (+7.4%); ΔC = +1; ΔH = +2
Conditions	Molecular weights reported by the same supplier database (Leyan) .

Why This Matters

A 7.4% increase in molecular weight can affect passive diffusion rates, solubility, and ligand‑binding pocket fit; procurement decisions based on fragment growth or SAR exploration should account for this non‑trivial mass increment.

Positional Selectivity: meta‑Methylbenzyl Substitution versus ortho‑ and para‑Methyl Isomers

The target compound features the methyl group on the benzyl ring in the meta position, distinguishing it from the ortho‑methyl isomer (CAS 1340413‑68‑4) and the para‑methyl isomer (CAS 1342551‑21‑6) . While the molecular weight (203.32 g·mol⁻¹) and formula (C₁₄H₂₁N) are identical across the three positional isomers, the boiling point of the target (299.4 ± 9.0 °C) is slightly lower than that of the para‑methyl isomer (299.9 ± 9.0 °C), consistent with differential intermolecular packing .

Positional isomerism

Class-level inference

meta-methyl benzyl Boiling point 299.4 °C vs. para isomer 299.9 °C Δ −0.5 °C

Distinct spatial presentation of methyl group may influence target selectivity

Ortho isomer data not available from same source; confirm experimentally

Evidence Dimension	Boiling point and positional isomer identity
Target Compound Data	Boiling point 299.4 ± 9.0 °C at 760 mmHg; meta‑methyl substitution on benzyl ring
Comparator Or Baseline	para‑Methyl isomer (CAS 1342551‑21‑6): boiling point 299.9 ± 9.0 °C; ortho‑methyl isomer (CAS 1340413‑68‑4): data not available from same source
Quantified Difference	ΔBoiling point = −0.5 °C (vs. para isomer); qualitative positional difference vs. ortho isomer
Conditions	Boiling point data from Leyan (target) and Chemsrc (para isomer) ; all at 760 mmHg.

Why This Matters

Positional isomerism can profoundly alter receptor‑binding geometry and metabolic susceptibility despite identical physicochemical bulk properties; the meta configuration offers a distinct spatial presentation of the methyl group relative to the amine, which may be critical for achieving target selectivity over anti‑targets.

Enhanced Steric Bulk at the Cyclopentane 3‑Position Influences Conformational Flexibility

The 3‑methyl substituent on the cyclopentane ring introduces an additional sp³ carbon center that increases steric crowding around the amine nitrogen compared with the unsubstituted cyclopentane analog N‑(3‑methylbenzyl)cyclopentanamine . Both compounds share identical TPSA (12.03 Ų), hydrogen‑bond donor/acceptor counts (1/1), and rotatable bond counts (3), indicating that the differentiation arises purely from steric and hydrophobic bulk rather than from changes in classical drug‑likeness descriptors .

Steric bulk

Class-level inference

TPSA 12.03 Ų, HBD 1, HBA 1, rot. bonds 3
(identical to des-methyl analog)

Added steric volume at cyclopentane 3-position without altering classical drug-likeness parameters

May restrict ring pseudorotation; evaluate in conformationally sensitive targets

Evidence Dimension	Steric bulk and drug‑likeness parameters
Target Compound Data	TPSA 12.03 Ų; HBD 1; HBA 1; Rotatable bonds 3; 3‑methyl present on cyclopentane
Comparator Or Baseline	N‑(3‑Methylbenzyl)cyclopentanamine (CAS 827328‑77‑8): TPSA 12.03 Ų; HBD 1; HBA 1; Rotatable bonds 3; no methyl on cyclopentane
Quantified Difference	Identical TPSA, HBD, HBA, and rotatable bond count; qualitative increase in steric volume at the cyclopentane 3‑position
Conditions	Physicochemical descriptors from the Leyan database .

Why This Matters

When screening against conformationally sensitive targets such as GPCRs or ion channels, the added steric bulk can restrict pseudorotation of the cyclopentane ring, potentially stabilizing a bioactive conformation and improving binding enthalpy without penalizing classical Lipinski parameters.

Optimal Scientific and Industrial Application Scenarios for 3-Methyl-N-[(3-methylphenyl)methyl]cyclopentan-1-amine

Lipophilicity‑Driven Lead Optimization of CNS‑Penetrant Amine Scaffolds

When a medicinal chemistry program requires a cyclopentyl‑benzylamine core with enhanced LogP for improved passive blood‑brain barrier permeation, the target compound (LogP 3.27) provides a measurable ~0.25 log unit advantage over the des‑methyl analog (LogP 3.03), as quantified from matched computational data . This difference can translate into a meaningful increase in brain‑to‑plasma ratio in vivo, making it the rational choice for CNS‑targeted libraries.

SAR Exploration of meta‑Methylbenzyl Pharmacophores in GPCR or Transporter Targets

For targets where the spatial presentation of the benzyl methyl group is decisive—such as monoamine transporters or aminergic GPCRs—the meta configuration of the target compound offers a geometrically distinct probe compared with ortho‑ and para‑methyl positional isomers . Systematic screening of these three isomers can deconvolute the optimal substitution pattern for affinity and selectivity.

Fragment Growth with Controlled Physicochemical Property Expansion

Starting from the smaller fragment N‑(3‑methylbenzyl)cyclopentanamine (MW 189.30), the target compound (MW 203.32) represents a +14 g·mol⁻¹ fragment‑growth step that increases LogP by 0.25 units without altering TPSA, hydrogen‑bond counts, or rotatable bond number . This controlled property expansion is valuable for fragment‑based drug discovery campaigns that require incremental parameter modulation.

Building‑Block Procurement for Parallel Library Synthesis

The compound’s secondary amine functionality and 95% minimum purity make it suitable as a diversification point in parallel library synthesis . It can be N‑alkylated, N‑acylated, or N‑sulfonylated to generate arrays of analogs for high‑throughput screening, with the 3‑methylcyclopentane motif providing a unique chiral center and conformational constraint absent in simpler benzylamine building blocks.

Application

Selection Property

Validation Focus

CNS-penetrant lead optimization

Higher lipophilicity vs des-methyl analogs

Passive permeability and brain-plasma ratio models

GPCR / transporter SAR by positional isomer

Distinct meta-methyl benzyl geometry

Receptor binding selectivity screening

Fragment-based growth with controlled parameters

+14 g·mol⁻¹ MW and +0.25 LogP increment, identical TPSA

Ligand efficiency and property modulation

Parallel library synthesis

Secondary amine diversification point with chiral center

Library purity and scaffold diversity